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In the landscape of modern drug discovery and fine chemical synthesis, the piperidine ring
stands out as a "privileged scaffold.” Its three-dimensional structure and favorable
physicochemical properties have made it a cornerstone of medicinal chemistry, featuring
prominently in the structures of numerous blockbuster drugs.[1] The piperidine moiety is
integral to pharmaceuticals across various therapeutic areas, including CNS modulators,
antihistamines, and anti-cancer agents.[1] The development of efficient methods to incorporate
this vital heterocyclic system into complex molecular architectures is, therefore, a critical
objective for synthetic chemists.

This guide focuses on Piperidin-4-ylboronic acid and its derivatives, a class of reagents that
elegantly bridges the utility of the piperidine scaffold with the synthetic power of organoboron
chemistry. Boronic acids are renowned for their versatility, stability, and low toxicity, making
them indispensable reagents in modern organic synthesis, most notably in the Nobel Prize-
winning Suzuki-Miyaura cross-coupling reaction.[2][3] Piperidin-4-ylboronic acid serves as a
direct and efficient handle for introducing the C4-substituted piperidine unit, enabling
researchers to forge carbon-carbon bonds with exceptional precision and predictability.
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This document provides an in-depth analysis of the commercial landscape for Piperidin-4-
ylboronic acid, its key chemical properties, critical considerations for its use in synthesis, and
best practices for handling and quality control, tailored for researchers, scientists, and drug
development professionals.

Chemical Identity and Commercially Available
Forms

Piperidin-4-ylboronic acid is not typically sold as the simple, unprotected free acid due to
stability concerns. The basicity of the piperidine nitrogen can complicate reactions and storage.
Consequently, suppliers offer more stable and synthetically convenient derivatives. The most
common forms are the hydrochloride salt, which protects the nitrogen via protonation, and the
pinacol ester hydrochloride, where both the boronic acid and the amine are protected.

o ) Molecular Molecular
Derivative Chemical Name  CAS Number .
Formula Weight ( g/mol )
) Piperidin-4-
Hydrochloride ) )
Salt ylboronic acid 2306405-20-7 CsH13BCINO2 165.43[4]
a
hydrochloride
4-(4,4,5,5-
Tetramethyl-
Pinacol Ester 1,3,2- C11H22BNO:2 -
_ 1218790-99-8 247.57
HCI Salt dioxaborolan-2- HCI
yl)piperidine
hydrochloride
Free Boronic Piperidin-4- 91993-52-1;
i ) ) CsH12BNO:2 128.97[5][6]
Acid ylboronic acid 120347-72-0

Commercial Availability and Key Suppliers

A variety of chemical suppliers provide Piperidin-4-ylboronic acid and its derivatives, catering
to needs ranging from small-scale academic research to large-scale process development.
Purity and available analytical data are critical factors when selecting a supplier.
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Product Name/Form

Supplier Purity (Typical Notes
pp Offered y (Typical)
Piperidine-4-boronic Solid form,
Sigma-Aldrich (Merck)  acid pinacol ester 95% recommended storage
hydrochloride at 2-8°C.
Provides
Piperidin-4-ylboronic comprehensive
Ambeed ) ) >95% )
acid hydrochloride analytical data (NMR,
HPLC, LC-MS).[4]
Piperidin-4-ylboronic ) Specialty chemical
Parchem ] Custom Purity ]
acid supplier.[5]
Pyridin-4-ylboronic Offers a range of
BLD Pharm acid (related >97% organoboron
precursor) compounds.[7]
Specializes in boronic
Boron Molecular Boronic acid esters Various acids and derivatives.

[8]

Physicochemical Properties, Stability, and Handling

Understanding the properties of Piperidin-4-ylboronic acid is crucial for its successful

application and storage.

Property Value Form

Appearance Solid Pinacol ester HCI
Melting Point 188-192 °C Pinacol ester HCI
Storage Temperature 2-8°C Pinacol ester HCI

Causality Behind Storage and Form

« Stability of Boronic Acids: Free boronic acids have a propensity to undergo dehydration to

form cyclic anhydride trimers known as boroxines. This process is reversible but can
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complicate stoichiometry and reaction kinetics. Storing the compound in a dry, cool
environment minimizes this degradation pathway.

» Role of the Pinacol Ester: The pinacol ester serves as a robust protecting group for the
boronic acid moiety. It prevents boroxine formation and can improve solubility in organic
solvents. The ester is generally stable to a wide range of reaction conditions and is readily
cleaved in situ during Suzuki-Miyaura coupling or under specific hydrolytic conditions if the
free boronic acid is required.

e Importance of the Hydrochloride Salt: The piperidine nitrogen is a basic site. In its free base
form, it can interfere with catalytic cycles, particularly those involving palladium, by acting as
a ligand. The hydrochloride salt form effectively "protects” the nitrogen, rendering it non-
nucleophilic and non-coordinating. An external base must be added during the reaction to
neutralize the HCI and liberate the free piperidine if its reactivity is desired post-coupling, or
more commonly, to facilitate the Suzuki coupling mechanism itself.

Handling Recommendations

Given the hazard profile, proper handling is essential.

o Personal Protective Equipment (PPE): Always wear safety glasses, chemical-resistant
gloves, and a lab coat.[9]

o Ventilation: Handle the compound in a well-ventilated fume hood to avoid inhalation of dust.

[9]

o Incompatibilities: Avoid contact with strong oxidizing agents and strong acids (beyond its salt
form).[10]

Core Application: The Suzuki-Miyaura Cross-
Coupling Reaction

The primary utility of Piperidin-4-ylboronic acid derivatives is to serve as the organoboron
partner in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions. This reaction forges a
new carbon-carbon bond between the piperidine ring (at the C4 position) and an sp2-hybridized
carbon of an aryl, heteroaryl, or vinyl halide/triflate.
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General Reaction Scheme

The reaction typically involves a palladium catalyst (e.g., Pd(PPhs)4 or Pd(dppf)Cl2), a base
(e.g., K2COs, Cs2C03), and a suitable solvent (e.g., DME, Toluene, Dioxane, often with water).
The pinacol ester is cleaved under the basic aqueous conditions of the reaction to generate the
active boronate species.

Workflow for Suzuki-Miyaura Coupling

The following diagram illustrates the typical experimental workflow for using a Piperidin-4-
ylboronic acid derivative in a coupling reaction.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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